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Compound of Interest

Compound Name: N-Oxalylglycine

Cat. No.: B166546 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety is paramount. This guide provides essential, immediate safety and logistical

information for handling N-Oxalylglycine, a compound widely used as an inhibitor of α-

ketoglutarate-dependent enzymes. Adherence to these procedures will help safeguard

personnel and maintain the integrity of your research.

Hazard Identification and Personal Protective Equipment
(PPE)
N-Oxalylglycine is classified as harmful if swallowed.[1][2] While it is generally not considered

irritating to the skin, appropriate PPE should always be worn to prevent contact. The

toxicological properties of this material have not been fully investigated, warranting a cautious

approach.[3]

Recommended Personal Protective Equipment (PPE)

To ensure the safety of laboratory personnel, the following PPE is recommended when

handling N-Oxalylglycine.
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Situation Required PPE

Routine Handling (weighing, preparing

solutions)
Lab coat, splash goggles, and nitrile gloves.[3]

Risk of Aerosolization or Dust Generation

Approved fume hood, respiratory protection

(NIOSH/MSHA or European Standard EN 149

approved respirator).[3][4]

Spill Cleanup

Chemical-resistant gloves, splash goggles or

face shield, lab coat, and respiratory protection

as needed.

Fire Emergency

Self-contained breathing apparatus (pressure-

demand, MSHA/NIOSH approved or equivalent)

and full protective gear.[3][4]

Operational Plan: From Receipt to Use
A systematic approach to handling N-Oxalylglycine is crucial for safety and experimental

success.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the product name and CAS number (5262-39-5) on the label match the order.

Ensure the Safety Data Sheet (SDS) is readily accessible.

2. Storage:

Store N-Oxalylglycine in a tightly closed container in a dry and well-ventilated place.[4]

For long-term stability, it is recommended to store the compound at -20°C.[3][5]

Keep away from strong oxidizing agents.[4]

3. Preparation of Solutions:
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All handling of the solid compound should be conducted in an approved fume hood to avoid

inhalation of dust.[3]

N-Oxalylglycine is soluble in organic solvents such as ethanol and DMSO, and in aqueous

buffers like PBS (pH 7.2) at approximately 10 mg/ml.[5]

When dissolving, purge the solvent of choice with an inert gas.[5]

Aqueous solutions are not recommended for storage for more than one day.[5]

4. Handling:

Avoid contact with eyes, skin, and clothing.[3]

Do not ingest or inhale the compound.[5]

Wash hands thoroughly after handling and before breaks.[3]

Do not eat, drink, or smoke in the laboratory.[4]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.

First Aid Measures:
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention

immediately.[3][4]

Skin Contact

Flush skin with plenty of soap and water for at

least 15 minutes. Remove contaminated

clothing and shoes. Get medical aid if irritation

develops or persists.[3][4]

Ingestion

If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Call a poison center or

doctor if you feel unwell.[3][4]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

aid immediately.[3][4]

Spill Response:

Ensure adequate ventilation and shut off all sources of ignition.[3]

Wear appropriate personal protective equipment.[4]

For small spills, use a shovel to put the material into a convenient waste disposal container.

[3]

Finish cleaning by rinsing any contaminated surfaces with copious amounts of water.[3]

Disposal Plan
Proper disposal of N-Oxalylglycine and its waste is essential to prevent environmental

contamination and ensure regulatory compliance.

Dispose of contents and container in accordance with local, regional, national, and

international regulations.[3]
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Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[4]

Do not empty into drains.[4]

Contaminated materials, such as gloves and lab coats, should be disposed of as chemical

waste.

Visual Workflow and Emergency Protocols
To further clarify the handling procedures and emergency responses, the following diagrams

provide a step-by-step visual guide.

Receiving & Storage Handling & Preparation Disposal

Receive Shipment Inspect Container Store at -20°C Wear Appropriate PPE Weigh in Fume Hood Prepare Solution Dispose of Chemical Waste Dispose of Contaminated PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of N-Oxalylglycine from receipt to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC464712500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC464712500&countryCode=US&language=en
https://www.benchchem.com/product/b166546?utm_src=pdf-body-img
https://www.benchchem.com/product/b166546?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Personal Exposure

Emergency Event
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Ensure Ventilation

Wear Spill PPE
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Flush Affected Area
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Caption: Emergency response plan for spills and personal exposure to N-Oxalylglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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